Cas no 888-12-0 ((2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one)

• Product Name: (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one
• CAS No: 888-12-0
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 730830
• PubChem ID: 638276
• Update Time: 2025-10-22

(2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one
• (E)-1-(2-hydroxyphenyl)-3-phenylprop-2-en-1-one
• (E)-2'-hydroxychalcone
• 2-Propen-1-one,1-(2-hydroxyphenyl)-3-phenyl-, (2E)-
• 2'-hydroxy chalcone
• 2-Hydroxy-trans-chalcone
• trans-2'-Hydroxychalcon
• trans-2'-Hydroxycinnamophenone
• (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one (ACI)
• 2-Propen-1-one, 1-(2-hydroxyphenyl)-3-phenyl-, (E)- (ZCI)
• Chalcone, 2′-hydroxy-, (E)- (8CI)
• (2E)-1-(2-Hydroxyphenyl)-3-phenylprop-2-en-1-one
• (E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one
• (E)-2′-Hydroxychalcone
• (E)-o-Hydroxyphenyl styryl ketone
• NSC 170284
• trans-2′-Hydroxychalcone
• 1214-47-7
• 1-(2-hydroxyphenyl)-3-phenylprop-2-en-1-one
• NCGC00017803-02
• CS-W013065
• SR-01000721424
• NSC 18939
• SR-01000721424-2
• 1-(2-Hydroxyphenyl)-3-phenyl-2-propenone
• C09321
• 1-(2-Hydroxyphenyl)-3-phenyl-2-propenone, 98%
• Acrylophenone, 2'-hydroxy-3-phenyl-
• 2-PROPEN-1-ONE, 1-(2-HYDROXYPHENYL)-3-PHENYL-
• BRN 0976324
• NSC18939
• HMS2206A17
• 2-Benzylidene-2'-hydroxyacetophenone
• NCGC00017803-06
• BRD-K52053379-001-02-0
• W-109608
• 2'-Hydroxychalcone
• AKOS025311108
• NS00079541
• MLS000438917
• LS-14376
• NS00021570
• DTXSID001313416
• 1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one
• BDBM86007
• NCGC00161072-02
• AETKQQBRKSELEL-ZHACJKMWSA-N
• NSC170284
• CHALCONE, 2'-HYDROXY-, (E)-
• (E)-1-(2-hydroxyphenyl)-3-phenyl-prop-2-en-1-one
• CHEMBL32147
• 3-Phenyl-1-(2-hydroxyphenyl)-2-propen-1-one
• NCGC00017803-03
• PD001173
• UNII-VY06DZ94OC
• o-Hydroxychalcone
• 2-Propen-1-one, 1-(2-hydroxyphenyl)-3-phenyl-, (E)-
• NSC-18939
• Chalcone, 6
• EINECS 214-928-0
• InChI=1/C15H12O2/c16-14-9-5-4-8-13(14)15(17)11-10-12-6-2-1-3-7-12/h1-11,16H/b11-10
• o-Cinnamoylphenol
• H0385
• 2-Benzal-2'-hydroxyacetophenone
• CCG-102277
• MFCD00016441
• NCGC00161072-01
• 1-(2-Hydroxy-phenyl)-3-phenyl-propenone
• NSC-170284
• D78085
• CMLDBU00002599
• 2-propen-1-one, 1-(2-hydroxyphenyl)-3-phenyl-, (2E)-
• AS-16009
• CHEBI:27916
• 2-08-00-00220 (Beilstein Handbook Reference)
• 2-Hydroxybenzalacetophenone
• EINECS 212-962-0
• RVC-556
• AE-848/32054053
• SMR000112946
• Chalcone, 2'-hydroxy-
• H-4450
• AKOS002346618
• Q27103405
• 888-12-0
• trans-2'-Hydroxychalcone
• VY06DZ94OC
• CCRIS 7796
• (E)-2'-hydroxy-chalcones
• a (E)-2'-hydroxy-chalcone
• HY-W012349
• CHEBI:231427
• trans-2a(2)-Hydroxychalcone
• 2 inverted exclamation marka-Hydroxychalcone
• STL015897

• MDL： MFCD00016441
• Inchi： 1S/C15H12O2/c16-14-9-5-4-8-13(14)15(17)11-10-12-6-2-1-3-7-12/h1-11,16H/b11-10+
• InChI Key： AETKQQBRKSELEL-ZHACJKMWSA-N
• SMILES： C(C1C=CC=CC=1O)(=O)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 224.08400
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.28830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one

Introduction to (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one (CAS No. 888-12-0)

(2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one, also known as Chalcone or 4-Hydroxychalcone, is a significant compound in the field of medicinal chemistry and biochemistry. This compound, identified by the CAS number 888-12-0, has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological properties, and recent research advancements of this compound.

Chemical Structure and Synthesis

(2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one is a chalcone derivative characterized by its α,β-unsaturated ketone structure. The molecule consists of two aromatic rings connected by a conjugated double bond and a carbonyl group. The presence of a hydroxyl group at the 2-position of one of the phenyl rings imparts additional reactivity and functionality to the molecule.

The synthesis of (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one can be achieved through various methods, including Claisen-Schmidt condensation reactions. Typically, this involves the reaction between 2-hydroxyacetophenone and benzaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds via an aldol condensation mechanism, yielding the desired chalcone derivative. Recent advancements in green chemistry have also explored environmentally friendly solvents and catalysts to improve the efficiency and sustainability of this synthesis process.

Biological Properties

(2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one exhibits a wide range of biological activities, making it a valuable compound in pharmaceutical research. One of its most notable properties is its antioxidant activity. Studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress, which is implicated in various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders.

In addition to its antioxidant properties, (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one has been investigated for its anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various tissues. This property makes it a potential candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

Cancer Research

The anticancer potential of (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one has been a focus of extensive research. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the modulation of multiple signaling pathways, such as the inhibition of NF-κB activation and the induction of p53-dependent apoptosis.

Recent advancements in cancer research have also explored the use of chalcone derivatives as chemopreventive agents. Preclinical studies have demonstrated that (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one can prevent the initiation and progression of cancer by modulating key cellular processes such as cell cycle regulation and DNA repair.

Neuroprotective Effects

Beyond its anticancer properties, (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one has shown promise in neuroprotection. Research has indicated that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation. These effects are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Mechanistically, the neuroprotective effects of (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one

Clinical Trials and Future Prospects

While much of the research on (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one has been conducted at preclinical stages, there is growing interest in translating these findings into clinical applications. Several clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various diseases.

In particular, clinical trials are being conducted to assess the potential benefits of (2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one

Conclusion

(2E)-1-(2-Hydroxyphenyl)-3-phenyl-2-propen-1-one (CAS No. 888-12-0) is a multifaceted compound with significant potential in medicinal chemistry and biochemistry. Its diverse biological activities, including antioxidant, anti-inflammatory, anticancer, and neuroprotective effects, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.